N-(4-{[4-(benzyloxy)benzylidene]amino}phenyl)acetamide

• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: N-[4-[(4-phenylmethoxyphenyl)methylideneamino]phenyl]acetamide
• InChI: InChI=1S/C22H20N2O2/c1-17(25)24-21-11-9-20(10-12-21)23-15-18-7-13-22(14-8-18)26-16-19-5-3-2-4-6-19/h2-15H,16H2,1H3,(H,24,25)
• InChI Key: MQVUPCKTWKAUGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N=CC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

N-(4-{[4-(benzyloxy)benzylidene]amino}phenyl)acetamide: is a chemical compound with the linear formula .

• The compound features an acetamide functional group attached to a phenyl ring, which contains a benzylidene-amino substituent.

Preparation Methods

Synthetic Routes: While specific synthetic routes for this compound are not widely documented, it can be prepared through organic synthesis.

Reaction Conditions: The exact reaction conditions may vary, but typical methods involve condensation reactions between appropriate starting materials.

Industrial Production: Information on industrial-scale production methods is limited, suggesting that this compound is primarily of academic interest or used in specialized research.

Chemical Reactions Analysis

Reactivity: N-(4-{[4-(benzyloxy)benzylidene]amino}phenyl)acetamide may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation. For example

Major Products: The products formed depend on the specific reaction. For example, reduction could yield an amine derivative, while oxidation might lead to an imine or other functional groups.

Scientific Research Applications

Biology and Medicine: Investigations into its biological activity, potential drug-like properties, or interactions with biological targets.

Industry: Although not widely used industrially, it could find applications in specialty chemicals or materials.

Mechanism of Action

• Unfortunately, detailed information on the mechanism of action for N-(4-{[4-(benzyloxy)benzylidene]amino}phenyl)acetamide is scarce. Further research is needed to elucidate its specific molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds: Other benzylidene-amino derivatives or acetamides with similar structural features.

Uniqueness: Highlight its distinct properties compared to related compounds.

Remember that the scarcity of information on this compound may limit our analysis.